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Compound of Interest

Compound Name: N-PEG3-N'-(propargyl-PEG4)-Cy5

Cat. No.: B11828407 Get Quote

Technical Guide: N-PEG3-N'-(propargyl-PEG4)-
Cy5
For Researchers, Scientists, and Drug Development Professionals

Core Summary
This technical guide provides comprehensive information on the bifunctional fluorescent linker,

N-PEG3-N'-(propargyl-PEG4)-Cy5. This molecule incorporates a Cy5 fluorophore, a terminal

alkyne group for click chemistry, and a flexible polyethylene glycol (PEG) spacer. It is a

valuable tool for the synthesis of Proteolysis Targeting Chimeras (PROTACs) and for

fluorescently labeling azide-modified biomolecules.

Chemical and Physical Properties
The key properties of N-PEG3-N'-(propargyl-PEG4)-Cy5 are summarized in the table below.
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Property Value Reference

CAS Number 2107273-06-1 [1][2]

Molecular Formula C42H57ClN2O7 [1][2]

Molecular Weight 737.38 g/mol

Appearance Solid

Solubility Soluble in DMSO, DMF

Excitation Wavelength (λex) ~649 nm

Emission Wavelength (λem) ~667 nm

Storage Conditions -20°C, protect from light [2]

Suppliers
A list of known suppliers for N-PEG3-N'-(propargyl-PEG4)-Cy5 is provided below. Please note

that availability and pricing are subject to change.

Supplier Website

MedchemExpress --INVALID-LINK--

Immunomart --INVALID-LINK--

MedKoo Biosciences --INVALID-LINK--

Pharmaffiliates --INVALID-LINK--

AxisPharm --INVALID-LINK--

Cenmed --INVALID-LINK--

Applications and Experimental Workflows
N-PEG3-N'-(propargyl-PEG4)-Cy5 is primarily utilized as a fluorescent linker in bioconjugation

applications, most notably in the development of PROTACs.[1][2] Its terminal alkyne group
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allows for covalent attachment to azide-containing molecules via a copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.

PROTAC Synthesis and Mechanism
PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent degradation of the target protein by the

proteasome. The linker component of a PROTAC, for which N-PEG3-N'-(propargyl-PEG4)-
Cy5 is a candidate, is crucial for optimizing the formation and stability of the ternary complex

(Target Protein - PROTAC - E3 Ligase).

The following diagram illustrates the general workflow for utilizing an alkyne-containing

fluorescent linker in the synthesis of a PROTAC.
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PROTAC Synthesis

Mechanism of Action

Target Protein Ligand
(with azide group)

CuAAC
Click Chemistry

E3 Ligase Ligand
(with azide group)

N-PEG3-N'-(propargyl-PEG4)-Cy5
(Alkyne-PEG-Cy5)

Fluorescent PROTAC

Ternary Complex Formation

Target Protein E3 Ubiquitin Ligase

Ubiquitination of
Target Protein

Proteasomal Degradation
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Start

Prepare Stock Solutions
(Peptide, Dye, CuSO4, Ligand, Ascorbate)

Combine Peptide, Buffer, Dye,
and Ligand in Reaction Tube

Add CuSO4 Solution

Add Sodium Ascorbate
to Initiate Reaction

Incubate at Room Temperature
(Protected from Light)

Purify Labeled Peptide
(e.g., HPLC, SEC)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-PEG3-N'-(propargyl-PEG4)-Cy5 CAS number and
supplier]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11828407#n-peg3-n-propargyl-peg4-cy5-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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